molecular formula C8H7ClO B8761548 3-Chloro-2-vinylphenol

3-Chloro-2-vinylphenol

Cat. No.: B8761548
M. Wt: 154.59 g/mol
InChI Key: ITIROJLQLPHMEQ-UHFFFAOYSA-N
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Description

3-Chloro-2-vinylphenol is a useful research compound. Its molecular formula is C8H7ClO and its molecular weight is 154.59 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H7ClO

Molecular Weight

154.59 g/mol

IUPAC Name

3-chloro-2-ethenylphenol

InChI

InChI=1S/C8H7ClO/c1-2-6-7(9)4-3-5-8(6)10/h2-5,10H,1H2

InChI Key

ITIROJLQLPHMEQ-UHFFFAOYSA-N

Canonical SMILES

C=CC1=C(C=CC=C1Cl)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

0.84 g (3.69 mmol) of epoxide 2i in solution in 4 cm3 of anhydrous DMF were heated to reflux for 3 h 30 min. The solution was acidified (pH=1) with 3N HCl, extracted with ether (4×20 cm3), dried over MgSO4, filtered and evaporated down. The crude product obtained was purified by flash chromatography on silica (eluent: ether/petroleum ether=5/95). 0.43 g of phenol 4f were obtained (macrobore GC purity>99%). The yield of compound 4f was 75.5%.
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